3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-yl)-, 1-methylethyl 2-(methyl(phenylmethyl)amino)ethyl ester
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Overview
Description
3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-yl)-, 1-methylethyl 2-(methyl(phenylmethyl)amino)ethyl ester is a complex organic compound that features a pyridine ring, a benzopyran moiety, and various functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of this compound typically involves multi-step organic reactions. The starting materials might include 3,5-pyridinedicarboxylic acid and various substituted benzopyrans. Key steps in the synthesis could involve:
- Esterification reactions to introduce ester groups.
- Condensation reactions to form the benzopyran ring.
- Substitution reactions to introduce methyl and phenyl groups.
Industrial Production Methods
Industrial production methods would likely involve optimizing the reaction conditions to maximize yield and purity. This could include:
- Using catalysts to speed up reactions.
- Controlling temperature and pressure to favor desired products.
- Employing purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
This compound can undergo various chemical reactions, including:
Oxidation: The compound might be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions could be used to alter the oxidation state of certain atoms within the molecule.
Substitution: Substitution reactions might be employed to replace specific atoms or groups with others.
Common Reagents and Conditions
Common reagents for these reactions could include:
- Oxidizing agents like potassium permanganate or chromium trioxide.
- Reducing agents such as lithium aluminum hydride or sodium borohydride.
- Substitution reagents like halogens or alkylating agents.
Major Products Formed
The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.
Scientific Research Applications
Chemistry
In chemistry, this compound could be used as a building block for synthesizing more complex molecules or as a reagent in various organic reactions.
Biology
In biological research, the compound might be studied for its potential effects on biological systems, such as its interaction with enzymes or receptors.
Medicine
In medicinal chemistry, this compound could be investigated for its potential therapeutic properties, such as anti-inflammatory, anti-cancer, or antimicrobial activities.
Industry
In industry, the compound might be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action for this compound would depend on its specific interactions with molecular targets. This could involve:
- Binding to specific enzymes or receptors.
- Modulating signaling pathways within cells.
- Interacting with DNA or RNA to influence gene expression.
Comparison with Similar Compounds
Similar Compounds
Similar compounds might include other pyridine derivatives or benzopyran-containing molecules. Examples could be:
- 3,5-Pyridinedicarboxylic acid derivatives with different substituents.
- Benzopyran compounds with varying functional groups.
Uniqueness
The uniqueness of this compound could lie in its specific combination of functional groups and structural features, which might confer unique chemical reactivity or biological activity compared to similar compounds.
Properties
CAS No. |
110714-55-1 |
---|---|
Molecular Formula |
C38H40N2O6 |
Molecular Weight |
620.7 g/mol |
IUPAC Name |
3-O-[2-[benzyl(methyl)amino]ethyl] 5-O-propan-2-yl 2,6-dimethyl-4-(3-methyl-4-oxo-2-phenylchromen-8-yl)-1,4-dihydropyridine-3,5-dicarboxylate |
InChI |
InChI=1S/C38H40N2O6/c1-23(2)45-38(43)32-26(5)39-25(4)31(37(42)44-21-20-40(6)22-27-14-9-7-10-15-27)33(32)29-18-13-19-30-34(41)24(3)35(46-36(29)30)28-16-11-8-12-17-28/h7-19,23,33,39H,20-22H2,1-6H3 |
InChI Key |
VVXVOQMVIAYTFB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(OC2=C(C1=O)C=CC=C2C3C(=C(NC(=C3C(=O)OC(C)C)C)C)C(=O)OCCN(C)CC4=CC=CC=C4)C5=CC=CC=C5 |
Origin of Product |
United States |
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